1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene

• IUPAC Name: 5-chloro-2-[(E)-1,2-dichloro-2-(5-chloro-4,6-difluoropyrimidin-2-yl)ethenyl]-4,6-difluoropyrimidine
• InChI: InChI=1S/C10Cl4F4N4/c11-1(9-19-5(15)3(13)6(16)20-9)2(12)10-21-7(17)4(14)8(18)22-10/b2-1+
• InChI Key: FVMKAOKTMGXIAE-OWOJBTEDSA-N
• Canonical SMILES: C1(=C(N=C(N=C1F)C(=C(C2=NC(=C(C(=N2)F)Cl)F)Cl)Cl)F)Cl
• Isomeric SMILES: C1(=C(N=C(N=C1F)/C(=C(/C2=NC(=C(C(=N2)F)Cl)F)\Cl)/Cl)F)Cl
• Molecular Formula: C10Cl4F4N4
• Molecular Weight: 393.9 g/mol

Description

1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene is a synthetic compound that has been studied in a number of research applications. It has been used in the synthesis of a variety of molecules, as well as in the study of biological systems. This compound has been studied for its potential to be used as a drug or therapeutic agent, as well as for its ability to interact with other molecules in the body.

Scientific Research Applications

1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene has been studied for its potential to be used as a drug or therapeutic agent. It has been used in studies of the effects of drugs on the central nervous system, as well as in studies of the effects of drugs on cancer cells. It has also been used in studies of the metabolism of drugs, and in studies of the effects of drugs on the immune system. In addition, this compound has been used in studies of the effects of drugs on the cardiovascular system and in studies of the effects of drugs on the gastrointestinal system.

Mechanism of Action

1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene has been studied for its ability to interact with other molecules in the body. It has been found to interact with enzymes in the body, which can lead to changes in the metabolism of drugs. It can also interact with receptors in the body, which can lead to changes in the signal transduction pathways. In addition, it has been found to interact with proteins in the body, which can lead to changes in the structure and function of proteins.
Biochemical and Physiological Effects
This compound has been studied for its ability to affect biochemical and physiological processes in the body. It has been found to affect the metabolism of drugs, as well as the signal transduction pathways in the body. It has also been found to affect the structure and function of proteins, as well as the activity of enzymes in the body. In addition, it has been found to affect the immune system, as well as the cardiovascular and gastrointestinal systems.

Advantages and Limitations for Lab Experiments

1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Another advantage is that it is relatively non-toxic and can be used in experiments involving living organisms. A limitation is that it is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene has a number of potential future applications. One potential application is in the development of new drugs or therapeutic agents. Another potential application is in the study of the effects of drugs on the central nervous system and other biological systems. In addition, it could be used in the study of the metabolism of drugs and the effects of drugs on the immune system. Finally, it could be used in the study of the effects of drugs on the cardiovascular and gastrointestinal systems.

Synthesis Methods

The synthesis of 1,2-Dichloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene has been accomplished by a variety of methods. The most common method is the reaction of 2-chloro-1,2-bis-(5-chloro-4,6-difluoro-2-pyrimidinyl)ethylene with aqueous sodium hydroxide to form a salt. This salt is then reacted with a base such as sodium hydroxide or potassium hydroxide to form this compound. This method is simple and efficient, and has been used in many research applications.